Cas no 118-82-1 (4,4'-Methylenebis(2,6-DI-tert-butylphenol))

4,4'-Methylenebis(2,6-di-tert-butylphenol) is a high-performance phenolic antioxidant widely used in polymer stabilization and industrial applications. Its molecular structure, featuring sterically hindered tert-butyl groups, enhances oxidative stability by effectively scavenging free radicals and inhibiting degradation processes. This compound exhibits excellent thermal stability, making it suitable for high-temperature applications such as lubricants, plastics, and elastomers. Its low volatility and compatibility with various matrices ensure long-term protection against oxidative breakdown. Additionally, it demonstrates minimal discoloration effects, preserving the aesthetic qualities of treated materials. The compound’s robustness and efficiency make it a preferred choice for extending the service life of polymeric systems under demanding conditions.
4,4'-Methylenebis(2,6-DI-tert-butylphenol) structure
118-82-1 structure
Product name:4,4'-Methylenebis(2,6-DI-tert-butylphenol)
CAS No:118-82-1
MF:C29H44O2
MW:424.6585
MDL:MFCD00008822
CID:35889

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(2,6-di-tert-butylphenol)
    • 3,3',5,5'-Tetra-tert-butyl-4,4'-dihydroxydiphenylmethane
    • Antioxidant 702
    • 4,4'-Methylenebis-(2,6-di-tert-butylphenol)
    • Ethanox 702
    • Ethanox? 702
    • 2,6-ditert-butyl-4-[(3,5-ditert-butyl-4-hydroxyphenyl)methyl]phenol
    • 4,4′-Methylenebis(2,6-di-tert-butylphenol)
    • Bis(3,5-di-tert-butyl-4-hydroxyphenyl)methane
    • e702
    • l3mb1
    • bimoxm
    • binoxm
    • lz-mb1
    • binox-m
    • E 702
    • L 3MB1
    • Bimox M
    • Binox M
    • Ionox 220
    • Antioxidant E 702
    • MB 1 (Antioxidant)
    • Ethyl 702
    • Ionox 220 antioxidant
    • Etil 702
    • 4,4'-Methylenebis(2,6-di-t-butylphenol)
    • LZ-MB 1
    • Phenol, 4,4'-methylenebis[2,6-bis(1,1-dimethylethyl)-
    • Di(4-hydroxy-3,5-di-tert-butylphenyl)methane
    • MB 1 (antioxidant) (VAN)
    • 2,2',6,6'-Tetra-tert-butyl-4,4'-methylenediphenol
    • MDWVSAYEQPLWMX-UHFFFAOYSA-N
    • Phe
    • 4,4'-Methylenebis(2,6-DI-tert-butylphenol)
    • MDL: MFCD00008822
    • Inchi: 1S/C29H44O2/c1-26(2,3)20-14-18(15-21(24(20)30)27(4,5)6)13-19-16-22(28(7,8)9)25(31)23(17-19)29(10,11)12/h14-17,30-31H,13H2,1-12H3
    • InChI Key: MDWVSAYEQPLWMX-UHFFFAOYSA-N
    • SMILES: O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C([H])=C(C(=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
    • BRN: 1916919

Computed Properties

  • Exact Mass: 424.33400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Tautomer Count: 3
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White or yellow powder.
  • Density: 0.99 g/cm3 (20℃)
  • Melting Point: 154.0 to 158.0 deg-C
  • Boiling Point: 289 °C/40 mmHg(lit.)
  • Flash Point: 289°C/40mm
  • Refractive Index: 1.4875 (estimate)
  • Solubility: <0.0001g/l
  • PSA: 40.46000
  • LogP: 7.87860
  • Solubility: Not determined

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Security Information

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0214-500g
4,4'-Methylenebis(2,6-DI-tert-butylphenol)
118-82-1 98.0%(GC)
500g
¥905.0 2022-06-10
Cooke Chemical
A5637012-500G
4,4'-Methylenebis(2,6-di-<i>tert</i>-butylphenol)
118-82-1 >98.0%
500g
RMB 276.00 2025-02-20
abcr
AB125604-500 g
4,4'-Methylenebis(2,6-di-tert-butylphenol); 98%
118-82-1
500g
€102.20 2022-06-12
Ambeed
A403579-100g
4,4'-Methylenebis(2,6-di-tert-butylphenol)
118-82-1 98%
100g
$18.0 2025-03-04
TRC
M304435-2.5g
4,4'-Methylenebis(2,6-di-tert-butylphenol)
118-82-1
2.5g
$ 80.00 2022-06-04
Oakwood
341870-100g
4,4'-Methylenebis(2,6-di-tert-butylphenol)
118-82-1 99%
100g
$20.00 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0214-25g
4,4'-Methylenebis(2,6-DI-tert-butylphenol)
118-82-1 98.0%(GC)
25g
¥165.0 2022-06-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
277924-100G
4,4'-Methylenebis(2,6-DI-tert-butylphenol)
118-82-1 98%
100G
¥500.95 2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M854564-2.5kg
4,4′-Methylenebis(2,6-di-tert-butylphenol)
118-82-1 98%
2.5kg
1,725.00 2021-05-17
BAI LING WEI Technology Co., Ltd.
K14A18910-50g
4,4'-Methylenebis(2,6-DI-tert-butylphenol)
118-82-1 98%
50g
¥246 2023-11-24

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen peroxide ;  2 h, 95 - 100 °C
Reference
Production process of antioxidant 1425
, China, , ,

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Raw materials

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Preparation Products

4,4'-Methylenebis(2,6-DI-tert-butylphenol) Related Literature

Additional information on 4,4'-Methylenebis(2,6-DI-tert-butylphenol)

Comprehensive Overview of 4,4'-Methylenebis(2,6-DI-tert-butylphenol) (CAS No. 118-82-1): Properties, Applications, and Industry Trends

4,4'-Methylenebis(2,6-DI-tert-butylphenol), identified by CAS No. 118-82-1, is a high-performance phenolic antioxidant widely utilized in polymer stabilization and industrial applications. This compound belongs to the class of hindered phenols, known for their ability to scavenge free radicals and inhibit oxidative degradation. With the rising demand for polymer additives and longevity enhancers in materials science, this antioxidant has garnered significant attention for its efficacy in extending product lifecycles.

The molecular structure of 4,4'-Methylenebis(2,6-DI-tert-butylphenol) features two tert-butyl groups adjacent to hydroxyl groups, which enhance steric hindrance and thermal stability. This design makes it particularly effective in high-temperature environments, a critical factor for industries like plastics manufacturing and rubber production. Recent studies highlight its synergy with phosphite antioxidants, addressing common user queries such as "How to improve polymer UV resistance?" or "Best antioxidants for polypropylene stabilization."

In the context of sustainability trends, CAS 118-82-1 aligns with the growing focus on eco-friendly stabilizers. Its low volatility and compatibility with recycled polymers make it a preferred choice for circular economy initiatives. Manufacturers frequently search for non-toxic alternatives to traditional additives, and this compound's favorable toxicological profile positions it as a viable solution. Notably, its application in food-grade packaging materials complies with stringent regulatory standards like FDA and EU 10/2011.

Emerging research explores the role of 4,4'-Methylenebis(2,6-DI-tert-butylphenol) in bio-based polymers, responding to the surge in searches for "biodegradable plastic additives." Its ability to mitigate oxidative chain scission in PLA (polylactic acid) has opened new avenues for sustainable material development. Furthermore, the compound's synergistic effects with natural antioxidants like vitamin E are being investigated, tapping into the demand for green chemistry solutions.

From a technical perspective, the compound's melt blending compatibility and low discoloration tendency address frequent industry pain points. Data sheets often emphasize its performance in polyolefin stabilization, particularly for products exposed to outdoor weathering. These attributes correlate with trending searches such as "phenolic antioxidants for HDPE pipes" or "best stabilizer for automotive polymers." Analytical techniques like HPLC and FTIR are commonly employed for quality verification, ensuring batch-to-batch consistency.

The global market for 4,4'-Methylenebis(2,6-DI-tert-butylphenol) reflects broader industry shifts toward high-efficiency additives. Market analyses reveal growing adoption in wire & cable insulation and engineering plastics, driven by the electrification trend and EV component demands. Strategic partnerships between antioxidant producers and compounders are optimizing supply chains to meet the needs of just-in-time manufacturing systems.

Innovative formulation approaches now leverage CAS 118-82-1 in masterbatch systems, simplifying downstream processing. This responds to frequent queries about "easy-disperse antioxidant concentrates." Recent patent literature describes advanced delivery mechanisms using carrier resins to enhance distribution homogeneity—a critical factor for thin-film applications where uniform stabilization is paramount.

Quality control protocols for 4,4'-Methylenebis(2,6-DI-tert-butylphenol) emphasize thermal stability testing via methods like DSC (Differential Scanning Calorimetry) and OIT (Oxidation Induction Time) measurements. These procedures align with industry standards such as ISO 11357, addressing quality assurance questions commonly raised by technical purchasers. The compound's hydrolytic stability further ensures performance retention in humid environments, a key consideration for marine applications.

Looking ahead, nanotechnology integration presents exciting opportunities for CAS No. 118-82-1. Researchers are examining its combination with nano-clays and carbon nanotubes to create multi-functional stabilization systems. This intersects with booming interest in "nano-enhanced polymer additives" across academic and industrial forums. Such developments promise to redefine performance benchmarks for high-temperature polymers used in aerospace and electronics.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:118-82-1)4,4'-Methylenebis(2,6-di-tert-butylphenol, ≥ 98.0%
LE15203
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry